Cas no 2418721-86-3 (N-(1-Cyano-1-methylpropyl)-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide)

N-(1-Cyano-1-methylpropyl)-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide is a specialized thiazole derivative exhibiting unique structural and functional properties. Its molecular framework, incorporating a cyanoalkyl group and a difluorophenylamino moiety, enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis. The compound’s thiazole core offers stability and reactivity, while the difluorophenyl substitution may contribute to improved bioavailability and target specificity. This combination of features makes it a candidate for applications in drug discovery, particularly in the development of kinase inhibitors or antimicrobial agents. Its well-defined chemical structure allows for precise modifications, facilitating research in structure-activity relationship studies.
N-(1-Cyano-1-methylpropyl)-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide structure
2418721-86-3 structure
Product Name:N-(1-Cyano-1-methylpropyl)-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide
CAS No:2418721-86-3
MF:C15H14F2N4OS
MW:336.359668254852
CID:5416572
PubChem ID:145907132
Update Time:2025-05-26

N-(1-Cyano-1-methylpropyl)-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-Cyanobutan-2-yl)-2-(3,5-difluoroanilino)-1,3-thiazole-4-carboxamide
    • EN300-26687920
    • N-(1-cyano-1-methylpropyl)-2-[(3,5-difluorophenyl)amino]-1,3-thiazole-4-carboxamide
    • 2418721-86-3
    • Z2626012048
    • N-(1-Cyano-1-methylpropyl)-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide
    • Inchi: 1S/C15H14F2N4OS/c1-3-15(2,8-18)21-13(22)12-7-23-14(20-12)19-11-5-9(16)4-10(17)6-11/h4-7H,3H2,1-2H3,(H,19,20)(H,21,22)
    • InChI Key: WCDQLWGHVZUNDE-UHFFFAOYSA-N
    • SMILES: S1C=C(C(NC(C#N)(C)CC)=O)N=C1NC1=CC(F)=CC(F)=C1

Computed Properties

  • Exact Mass: 336.08563858g/mol
  • Monoisotopic Mass: 336.08563858g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • Density: 1.365±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 10.57±0.46(Predicted)

N-(1-Cyano-1-methylpropyl)-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26687920-0.05g
N-(1-cyano-1-methylpropyl)-2-[(3,5-difluorophenyl)amino]-1,3-thiazole-4-carboxamide
2418721-86-3 95.0%
0.05g
$212.0 2025-03-20

N-(1-Cyano-1-methylpropyl)-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide Related Literature

Additional information on N-(1-Cyano-1-methylpropyl)-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide

Professional Introduction to N-(1-Cyano-1-methylpropyl)-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide (CAS No. 2418721-86-3)

N-(1-Cyano-1-methylpropyl)-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2418721-86-3, represents a fusion of advanced chemical synthesis and biological activity, making it a subject of intense research interest. The molecular structure of this compound incorporates several key functional groups, including a thiazolecarboxamide moiety, which is known for its versatile biological properties, and an N-substituent with a (1-cyano-1-methylpropyl) group, contributing to its unique chemical profile.

The significance of this compound lies in its potential applications across various domains of pharmaceutical research. The presence of a (3,5-difluorophenyl)amino group suggests that it may exhibit enhanced metabolic stability and improved bioavailability, which are critical factors in drug development. Thiazole derivatives are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties, and the modifications introduced in this compound may further enhance these effects.

In recent years, there has been a surge in research focused on developing novel thiazole-based compounds due to their broad spectrum of biological activities. The incorporation of fluorine atoms in the aromatic ring has been particularly noted for its ability to modulate enzyme interactions and improve binding affinity to target proteins. This feature makes N-(1-Cyano-1-methylpropyl)-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that thiazole derivatives can interact with various biological pathways, making them valuable candidates for therapeutic intervention. The specific arrangement of functional groups in this compound suggests that it may possess unique mechanisms of action, which could be exploited to develop new treatments for complex diseases.

The synthesis of N-(1-Cyano-1-methylpropyl)-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide presents a significant challenge due to the complexity of its molecular structure. However, advancements in synthetic methodologies have made it increasingly feasible to produce such compounds with high purity and yield. The use of advanced catalytic systems and precision reaction conditions has enabled researchers to optimize the synthetic route, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological profile of this compound is still under active investigation. Preliminary studies have suggested that it may exhibit potent activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, its ability to modulate inflammatory responses makes it a candidate for treating chronic inflammatory diseases. These findings underscore the importance of continued research into the biological activities of this compound.

In conclusion, N-(1-Cyano-1-methylpropyl)-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide (CAS No. 2418721-86-3) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research progresses, further insights into its pharmacological properties will undoubtedly contribute to the development of innovative treatments for a wide range of diseases.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd